Cas no 123337-89-3 (Brain Natriuretic Peptide-45, rat)

• Product Name: Brain Natriuretic Peptide-45, rat
• CAS No: 123337-89-3
• MW: 0
• CID: 138739
• Update Time: 2025-11-05

Brain Natriuretic Peptide-45, rat Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,L-seryl-L-glutaminyl-L-a-aspartyl-L-seryl-L-alanyl-L-phenylalanyl-L-arginyl-L-isoleucyl-L-glutaminyl-L-a-glutamyl-L-arginyl-L-leucyl-L-arginyl-L-asparaginyl-L-seryl-L-lysyl-L-methionyl-L-alanyl-L-histidyl-L-seryl-L-seryl-L-seryl-L-cysteinyl-L-phenylalanylglycyl-L-glutaminyl-L-lysyl-L-isoleucyl-L-a-aspartyl-L-arginyl-L-isoleucylglycyl-L-alanyl-L-valyl-L-seryl-L-arginyl-L-leucylglycyl-L-cysteinyl-L-a-aspartylglycyl-L-leucy
• BNP-45 (rat)
• BNP-45 (rat), Brain Natriuretic Peptide-45 (rat)
• BRAIN NATRIURETIC PEPTIDE-45 (RAT)
• L-Phenylalanine,L-seryl-L-glutaminyl-L-a-aspartyl-L-seryl-L-alanyl-L-phenylalanyl-L-arginyl-L-...
• L-Phenylalanine,L-seryl-L-glutaminyl-L-a-aspartyl-L-seryl-L-alanyl-L-phenylalanyl-L-arginyl-L-isoleucyl-L-glutaminyl-L-a-glut
• H-Ser-Gln-Asp-Ser-Ala-Phe-Arg-Ile-Gln-Glu-Arg-Leu-Arg-Asn-Ser-Lys-Met-Ala-His-Ser-Ser-Ser-Cys-Phe-Gly-Gln-Lys-Ile-Asp-Arg-Ile-Gly-Ala-Val-Ser-Arg-Leu-Gly-Cys-Asp-Gly-Leu-Arg-Leu-Phe-OH (Disulfide bond)
• Brain Natriuretic Peptide-45, rat
• SER-GLN-ASP-SER-ALA-PHE-ARG-ILE-GLN-GLU-ARG-LEU-ARG-ASN-SER-LYS-MET-ALA-HIS-SER-SER-SER-CYS-PHE-GLY-GLN-LYS-ILE-ASP-ARG-ILE-GLY-ALA-VAL-SER-ARG-LEU-GLY-CYS-ASP-GLY-LEU-ARG-LEU-PHE
• BNP (1-45), RAT
• BNP-45 (51-95), RAT
• BNP (51-95) (RAT)
• BRAIN, RAT
• BRAIN NATRIURETIC PEPTIDE (1-45), RAT
• BNP-45, rat
• 1,2-Dithia-5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50-hexadecaazacyclotripentacontane, cyclic peptide deriv. (ZCI)
• Brain natriuretic peptide-45 (rat) (9CI)
• Natriuretic factor-45 (rat brain) (ZCI)
• Rat B-type natriuretic peptide-45
• Rat brain natriuretic peptide(51-95)
• Rat brain natriuretic peptide-45
• Brain Natriuretic Peptide-45， rat TFA

Experimental Properties

• Color/Form: Not determined
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines:1.Calculate the length of the peptide.2.Calculate the overall charge of the entire peptide according to the following table:ContentsAssign valueAcidic amino acidAsp (D), Glu (E), and the C-terminal -COOH.-1Basic amino acidArg (R), Lys (K), His (H), and the N-terminal -NH2+1Neutral amino acidGly (G), Ala (A), Leu (L), Ile (I), Val (V), Cys (C), Met (M), Thr (T), Ser (S), Phe (F), Tyr (Y), Trp (W), Pro (P), Asn (N), Gln (Q)03.
• Solubility: Not determined

Brain Natriuretic Peptide-45, rat Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Brain Natriuretic Peptide-45, rat

Brain Natriuretic Peptide-45 (BNP-45), Rat: A Comprehensive Overview

Brain Natriuretic Peptide-45 (BNP-45), also known by its CAS number 123337-89-3, is a critical biomarker and research tool in the field of cardiovascular medicine. Derived from the rat model, this peptide plays a pivotal role in understanding heart failure, hypertension, and other cardiovascular disorders. Recent advancements in molecular biology and proteomics have further elucidated its functions and therapeutic potential.

The BNP-45 peptide is a truncated form of the larger brain natriuretic peptide (BNP) molecule. Its shorter length of 45 amino acids makes it highly specific for diagnostic applications, particularly in assessing cardiac dysfunction. Studies have shown that elevated levels of BNP-45 in plasma are strongly correlated with the severity of heart failure, providing clinicians with a valuable tool for early diagnosis and monitoring.

Recent research has focused on the mechanisms underlying BNP-45's role in cardiovascular homeostasis. It has been demonstrated that BNP-45 acts through the natriuretic peptide receptor-A (NPR-A), triggering intracellular signaling pathways that promote vasodilation, diuresis, and sodium excretion. These effects collectively contribute to reducing cardiac workload and improving overall cardiac function.

In addition to its diagnostic utility, BNP-45 has emerged as a promising target for therapeutic interventions. Preclinical studies using rat models have shown that modulation of BNP-45 levels can ameliorate symptoms of heart failure and hypertension. Furthermore, advancements in recombinant protein technology have enabled the production of high-purity BNP-45 for research purposes, facilitating more accurate and reproducible experiments.

The application of BNP-45 in translational medicine has been a focal point of recent investigations. Researchers are exploring its potential as a biomarker for early detection of cardiomyopathies and as a therapeutic agent for managing chronic heart conditions. The integration of BNP-45 into personalized medicine strategies holds significant promise for improving patient outcomes.

In conclusion, Brain Natriuretic Peptide-45 (BNP-45), with its CAS number 123337-89-3, remains a cornerstone in cardiovascular research and clinical diagnostics. Its role in understanding and managing heart disease continues to evolve with cutting-edge scientific discoveries, underscoring its importance in both research and clinical settings.